Cas no 1805256-84-1 (3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805256-84-1
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852525
• Update Time: 2025-06-07

3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-6-5(12)4(7(9)10)3(1-11)2-13-6/h2,7H,12H2
• InChI Key： FXHPXQCBSTWNNL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C(C#N)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine

Introduction to 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1805256-84-1)

3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805256-84-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyridine core substituted with an amino group, a bromine atom, a cyano group, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct chemical properties that are exploited in medicinal chemistry for the development of novel therapeutic agents. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Specifically, the amino group provides a nucleophilic site for further derivatization, while the bromine atom serves as a handle for cross-coupling reactions, which are widely used in constructing complex molecular architectures.

3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine has been extensively studied in the context of its role as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. Recent advancements in drug discovery have highlighted its utility in developing compounds with antimicrobial and anticancer properties. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in lead optimization campaigns.

In the realm of academic research, this compound has been utilized in several innovative synthetic methodologies. For instance, its application in transition-metal-catalyzed reactions has led to the development of efficient routes for constructing nitrogen-containing heterocycles, which are prevalent in many bioactive natural products and pharmaceuticals. The cyano group further contributes to its reactivity, enabling transformations such as cyanation and reduction to amine functionalities, which are crucial steps in medicinal chemistry workflows.

The growing interest in 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine is also reflected in its incorporation into high-throughput screening (HTS) libraries and virtual screening campaigns aimed at identifying novel drug targets. Its structural features make it a promising scaffold for designing molecules that interact with specific protein receptors or enzymes implicated in human diseases. Such efforts have been complemented by computational studies that predict its binding modes and interactions within biological systems.

From an industrial perspective, the demand for 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine has increased due to its role in synthesizing advanced intermediates for blockbuster drugs. Manufacturers have invested in optimizing its production processes to ensure high purity and yield, catering to the needs of both academic institutions and pharmaceutical companies. The compound's scalability is further enhanced by green chemistry principles, which emphasize sustainable synthesis methods that minimize waste and energy consumption.

The future prospects of 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine are closely tied to emerging trends in precision medicine and personalized therapeutics. As researchers gain deeper insights into disease mechanisms at the molecular level, there is an increasing need for tailored therapeutic strategies. This compound's adaptability as a building block positions it well to contribute to the development of next-generation drugs that address specific genetic or metabolic profiles.

Moreover, the agrochemical industry has shown interest in derivatives of 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine due to their potential as bioactive agents against pests and pathogens. The structural motifs present in this compound have been linked to enhanced efficacy and environmental safety compared to traditional agrochemicals. Such developments align with global efforts to promote sustainable agriculture practices while maintaining crop productivity.

In summary, 3-Amino-2-bromo-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1805256-84-1) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple sectors. Its unique structural attributes continue to inspire innovative research aimed at addressing critical challenges in medicine and agriculture. As methodologies for its synthesis and application evolve, this compound is poised to remain at the forefront of scientific discovery.